Cas no 63366-32-5 (Silane, trichloro(2,5-dichloro-3,4,6-trifluorophenyl)-)

• Product Name: Silane, trichloro(2,5-dichloro-3,4,6-trifluorophenyl)-
• CAS No: 63366-32-5
• MF: C₆Cl₅F₃Si
• MW: 334.409908294678
• CID: 4085402
• Update Time: 2025-05-19

Silane, trichloro(2,5-dichloro-3,4,6-trifluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Silane, trichloro(2,5-dichloro-3,4,6-trifluorophenyl)-

• Inchi： 1S/C6Cl5F3Si/c7-1-3(12)4(13)2(8)6(5(1)14)15(9,10)11
• InChI Key： SBHJFUQSBBDZIR-UHFFFAOYSA-N
• SMILES： [Si](Cl)(Cl)(Cl)C1=C(F)C(Cl)=C(F)C(F)=C1Cl

Additional information on Silane, trichloro(2,5-dichloro-3,4,6-trifluorophenyl)-

Recent Advances in the Study of Silane, trichloro(2,5-dichloro-3,4,6-trifluorophenyl)- (CAS: 63366-32-5)

Silane, trichloro(2,5-dichloro-3,4,6-trifluorophenyl)- (CAS: 63366-32-5) is a specialized organosilicon compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique halogenated phenyl group and trichlorosilyl functionality, has shown promising applications in drug development, material science, and surface modification technologies. Recent studies have explored its potential as a versatile building block for synthesizing novel bioactive molecules and functional materials.

One of the most notable advancements in the study of this compound is its role in the development of targeted drug delivery systems. Researchers have utilized its reactive silane group to conjugate with various biomolecules, enabling the creation of hybrid materials with enhanced stability and specificity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful use of Silane, trichloro(2,5-dichloro-3,4,6-trifluorophenyl)- as a linker in antibody-drug conjugates (ADCs), significantly improving the pharmacokinetic properties of the resulting therapeutics.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential in surface modification and coating technologies. The presence of multiple halogen atoms and the reactive trichlorosilyl group allows for strong adhesion to various substrates, making it an excellent candidate for creating hydrophobic and chemically resistant surfaces. Recent work published in ACS Applied Materials & Interfaces highlighted its use in developing anti-fouling coatings for medical devices, showing remarkable resistance to protein adsorption and bacterial adhesion.

The synthesis and characterization of Silane, trichloro(2,5-dichloro-3,4,6-trifluorophenyl)- have also seen significant progress. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to elucidate its structural properties and reactivity. Computational studies using density functional theory (DFT) have provided valuable insights into its electronic structure and potential reaction pathways, facilitating its application in more complex synthetic schemes.

Despite these advancements, challenges remain in the large-scale production and application of this compound. Issues such as stability under physiological conditions and potential toxicity need to be addressed through further research. However, the ongoing studies and emerging applications underscore the importance of Silane, trichloro(2,5-dichloro-3,4,6-trifluorophenyl)- as a valuable tool in chemical biology and pharmaceutical sciences. Future research directions may include exploring its use in nanotechnology and personalized medicine, where its unique properties could open new avenues for innovation.